Cas no 54530-64-2 (3-Pyridinecarboxylic acid, 6-methyl-2-phenoxy-)

• Product Name: 3-Pyridinecarboxylic acid, 6-methyl-2-phenoxy-
• CAS No: 54530-64-2
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 354330
• PubChem ID: 15687065
• Update Time: 2025-04-19

3-Pyridinecarboxylic acid, 6-methyl-2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-methyl-2-phenoxy-
• 6-methyl-2-phenoxypyridine-3-carboxylic acid
• AKOS011998048
• 54530-64-2
• 6-Methyl-2-phenoxynicotinic acid, AldrichCPR
• SCHEMBL11553992
• DTXSID30576889

• Inchi： 1S/C13H11NO3/c1-9-7-8-11(13(15)16)12(14-9)17-10-5-3-2-4-6-10/h2-8H,1H3,(H,15,16)
• InChI Key： GSNZRPQYFQBNNX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C(C(=O)O)=CC=C(C)N=1

Computed Properties

• Exact Mass: 229.07393
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42